![molecular formula C10H9Br2N B1291611 6-(Bromomethyl)isoquinoline hydrobromide CAS No. 188861-57-6](/img/structure/B1291611.png)
6-(Bromomethyl)isoquinoline hydrobromide
Overview
Description
6-(Bromomethyl)isoquinoline hydrobromide (6-BMIQ-HBr) is an organic compound that has been used in a variety of scientific research applications. This compound has been studied for its ability to interact with various proteins, receptors, and enzymes in the body, as well as its biochemical and physiological effects.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
- Spiro[isoquinoline-4,4′-pyran]-3-imines Synthesis : A method for synthesizing 4-[2-(bromomethyl)phenyl] tetrahydro-2H-4-pyrancarbonitrile was developed, leading to hydrobromides of spiro[isoquinoline-pyrans], highlighting its application in creating novel heterocyclic systems with potential pharmacological activities (Kisel’ et al., 2000).
Anti-Coccidial Drug Synthesis
- Halofuginone Hydrobromide : An effective anti-coccidial drug, halofuginone hydrobromide's novel synthesis pathway, underscores the role of bromomethyl isoquinoline derivatives in developing veterinary medicines, enhancing poultry health by combating Eimeria infections (Zhang et al., 2017).
Synthesis of Isoquinolin-5-ones
- Indeno and Indolo Isoquinolin-5-ones : The base-promoted condensation reaction involving bromomethyl-benzonitrile showcases the utility of bromomethyl isoquinoline derivatives in synthesizing indeno and indolo isoquinolin-5-ones, compounds of interest for their structural and potential therapeutic properties (Jagtap et al., 2005).
Pharmaceutical Intermediates
- Colon and Rectal Cancer Treatment Intermediates : The synthesis of 6-(bromomethyl)-2-methylquinazolin-4(3H)-one, a key intermediate in producing first-line drugs for colon and rectal cancer treatments, illustrates the critical role of bromomethyl isoquinoline derivatives in pharmaceutical manufacturing (He Zheng-you, 2010).
Heterocyclic System Synthesis
- Masked α-Bromo-α'-Hydroxy Ketone : Utilization in synthesizing heterocyclic systems such as spiro[isoquinoline-cyclopentanes], demonstrating the compound's versatility in organic synthesis and potential for generating structurally diverse molecules with varied biological activities (Bogolyubov et al., 2004).
Safety and Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin irritation, serious eye irritation, and respiratory irritation . It is advised to use only outdoors or in a well-ventilated area, avoid breathing dust/fumes, and wear protective clothing/eye protection/face protection .
Properties
IUPAC Name |
6-(bromomethyl)isoquinoline;hydrobromide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8BrN.BrH/c11-6-8-1-2-10-7-12-4-3-9(10)5-8;/h1-5,7H,6H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVADKWYZZBPGTB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CN=C2)C=C1CBr.Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9Br2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80622643 | |
Record name | 6-(Bromomethyl)isoquinoline--hydrogen bromide (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80622643 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
188861-57-6 | |
Record name | 6-(Bromomethyl)isoquinoline--hydrogen bromide (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80622643 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-(Bromomethyl)isoquinoline hydrobromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.